Cas no 1339341-82-0 (1-Amino-2-(3-fluorophenyl)propan-2-ol)

1-Amino-2-(3-fluorophenyl)propan-2-ol is a fluorinated amino alcohol derivative with potential applications in pharmaceutical and organic synthesis. Its structure, featuring both an amino group and a hydroxyl group on a propan-2-ol backbone, along with a 3-fluorophenyl substituent, makes it a versatile intermediate for the development of bioactive compounds. The fluorine atom enhances metabolic stability and binding affinity in drug design, while the functional groups allow for further derivatization. This compound is particularly valuable in medicinal chemistry for the synthesis of adrenergic receptor ligands or other fluorinated pharmacophores. High purity and well-defined stereochemistry are critical for its effective use in research and development.
1-Amino-2-(3-fluorophenyl)propan-2-ol structure
1339341-82-0 structure
Product Name:1-Amino-2-(3-fluorophenyl)propan-2-ol
CAS No:1339341-82-0
MF:C9H12FNO
MW:169.196085929871
MDL:MFCD17219197
CID:4589393
PubChem ID:62774359
Update Time:2025-06-14

1-Amino-2-(3-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-amino-2-(3-fluorophenyl)propan-2-ol
    • 1-Amino-2-(3-fluorophenyl)propan-2-ol
    • MDL: MFCD17219197
    • Inchi: 1S/C9H12FNO/c1-9(12,6-11)7-3-2-4-8(10)5-7/h2-5,12H,6,11H2,1H3
    • InChI Key: HAIKRIJRRRGFJN-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C(C)(CN)O

Computed Properties

  • Exact Mass: 169.090292168g/mol
  • Monoisotopic Mass: 169.090292168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 46.2

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Additional information on 1-Amino-2-(3-fluorophenyl)propan-2-ol

Comprehensive Overview of 1-Amino-2-(3-fluorophenyl)propan-2-ol (CAS No. 1339341-82-0)

1-Amino-2-(3-fluorophenyl)propan-2-ol (CAS No. 1339341-82-0) is a fluorinated organic compound with significant potential in pharmaceutical and chemical research. This compound, characterized by its amino and hydroxyl functional groups attached to a propan-2-ol backbone, has garnered attention due to its structural versatility and applications in drug discovery. The presence of a 3-fluorophenyl moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 1-Amino-2-(3-fluorophenyl)propan-2-ol has surged, driven by their role in developing bioactive molecules and pharmaceutical intermediates. Researchers are particularly interested in its potential to modulate drug metabolism and improve pharmacokinetic properties. The compound's CAS No. 1339341-82-0 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry.

The synthesis of 1-Amino-2-(3-fluorophenyl)propan-2-ol often involves multi-step reactions, including nucleophilic substitution and reduction processes. Its fluorine atom contributes to enhanced binding affinity in target molecules, a feature highly sought after in medicinal chemistry. This aligns with current trends in drug design, where fluorination is used to optimize drug efficacy and reduce side effects.

From an SEO perspective, keywords such as "fluorinated amino alcohols," "pharmaceutical intermediates," and "CAS 1339341-82-0 applications" are frequently queried by users seeking specialized chemical information. The compound's unique structure also makes it a subject of interest in green chemistry discussions, as researchers explore sustainable synthesis methods.

Beyond its chemical properties, 1-Amino-2-(3-fluorophenyl)propan-2-ol is often discussed in the context of drug discovery pipelines and preclinical research. Its potential to serve as a building block for CNS-targeting therapeutics has been noted, though further studies are needed to validate these applications. The compound's solubility and stability under physiological conditions are also critical factors under investigation.

In summary, 1-Amino-2-(3-fluorophenyl)propan-2-ol (CAS No. 1339341-82-0) represents a promising candidate for advancing chemical synthesis and pharmaceutical development. Its fluorinated aromatic ring and functional groups offer a robust platform for innovation, catering to the evolving needs of life sciences and material research. As interest in tailored molecular structures grows, this compound is poised to remain a focal point in scientific exploration.

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